1-Butanamine, 4-(2-(2-(2-chlorophenyl)ethyl)phenoxy)-N,N-dimethyl-, hydrochloride

• CAS No.: 72284-46-9
• Molecular Formula: C20H27Cl2NO
• Molecular Weight: 368.3 g/mol
• IUPAC Name: 4-[2-[2-(2-chlorophenyl)ethyl]phenoxy]-N,N-dimethylbutan-1-amine;hydrochloride
• InChI: InChI=1S/C20H26ClNO.ClH/c1-22(2)15-7-8-16-23-20-12-6-4-10-18(20)14-13-17-9-3-5-11-19(17)21;/h3-6,9-12H,7-8,13-16H2,1-2H3;1H
• InChI Key: ICLMRNKXRZJGAR-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCCOC1=CC=CC=C1CCC2=CC=CC=C2Cl.Cl

Description

1-Butanamine, 4-(2-(2-(2-chlorophenyl)ethyl)phenoxy)-N,N-dimethyl-, hydrochloride is a useful research compound. Its molecular formula is C20H27Cl2NO and its molecular weight is 368.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 3.0 g of 2-(4-bromobutoxy)-2'-chlorobibenzyl in 15 ml of 50% aqueous dimethylamine solution and 15 ml of tetrahydrofuran was stirred at room temperature for 5 hours. The reaction mixture was concentrated and to the concentrate was added 2N-NaOH solution. The product was extracted with ether, washed well with saturated sodium chloride solution and then dried over anhydrous sodium sulfate. To the ether solution was added 20% ethanolic hydrogen chloride to yield white crystals. Recrystallization from ethanol-ether gave 2.8 g (93% yield) of 2-(4-dimethylaminobutoxy)-2'-chlorobibenzyl hydrochloride, m. p. 122°-123° C.